Cas no 2877651-12-0 (2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine)

• Product Name: 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine
• CAS No: 2877651-12-0
• MF: C₁₈H₂₃ClN₆
• MW: 358.868421792984
• CID: 5307805
• PubChem ID: 165433188
• Update Time: 2025-05-20

2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-Chloro-2-pyridinyl)-1-piperazinyl]-4-(1-piperidinyl)pyrimidine
• 2877651-12-0
• 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine
• F6790-2226
• AKOS040873899
• 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine

• Inchi： 1S/C18H23ClN6/c19-15-5-4-7-20-17(15)24-11-13-25(14-12-24)18-21-8-6-16(22-18)23-9-2-1-3-10-23/h4-8H,1-3,9-14H2
• InChI Key： QIMKRZBMOBNUKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1N1CCN(C2=NC=CC(=N2)N2CCCCC2)CC1

Computed Properties

• Exact Mass: 358.1672725g/mol
• Monoisotopic Mass: 358.1672725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.6±60.0 °C(Predicted)
• pka: 10.94±0.50(Predicted)

Additional information on 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine

Introduction to 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine (CAS No. 2877651-12-0)

2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877651-12-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents. The structural framework of this compound, featuring a pyrimidine core linked to piperazine and chloropyridine moieties, suggests potential interactions with various biological targets, which has fueled its exploration in drug discovery initiatives.

The< strong>pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in many bioactive molecules, including nucleoside analogs and antiviral agents. In 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine, the pyrimidine ring is strategically positioned to interact with biological receptors, enhancing the compound's pharmacological profile. The presence of both piperazine and piperidine rings further enriches its potential for binding to specific targets, as these heterocycles are known for their ability to modulate receptor activity in a reversible manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies indicate that 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine may interact with enzymes and receptors involved in critical biological pathways. For instance, its structure suggests potential binding to kinases and other signaling proteins, which are pivotal in regulating cellular processes such as proliferation, differentiation, and apoptosis. Such interactions are of paramount importance in the development of drugs targeting diseases like cancer and inflammatory disorders.

The< strong>3-Chloropyridin-2-yl substituent is another key feature of this compound that contributes to its unique pharmacological properties. Chloropyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The chlorine atom at the 3-position enhances the electron-withdrawing nature of the pyridine ring, which can influence the electronic properties of the molecule and its interactions with biological targets. This modification has been strategically incorporated to optimize the compound's affinity for specific receptors while minimizing off-target effects.

In vitro studies have begun to unravel the potential therapeutic applications of 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-yl)pyrimidine. Initial experiments have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in developing kinase inhibitors for treating cancers and other diseases associated with aberrant kinase activity. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function. These findings are particularly encouraging given the growing recognition of inflammation as a key factor in various chronic diseases.

The< strong>piperazine moiety in this compound is renowned for its ability to enhance drug solubility and bioavailability, which are critical factors in drug development. Piperazine derivatives have been successfully utilized in numerous drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The presence of two piperazine rings in 2-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-4-(piperidin-1-y)pyrimidine further amplifies these advantages, potentially leading to improved pharmacokinetic profiles. This feature makes the compound an attractive candidate for further optimization into a lead molecule for new therapeutic agents.

The< strong>piperidine ring complements the pharmacological properties of the molecule by contributing to its overall stability and binding affinity. Piperidine derivatives are commonly found in active pharmaceutical ingredients due to their favorable metabolic profiles and reduced toxicity. In this context, the incorporation of a piperidine ring into 2-[4-(3-Chloropyridinil)piperazinil]-4(pipenil)pyrimidine is expected to enhance its suitability for clinical development. By combining these structural elements, the compound exhibits a balanced set of properties that make it a promising candidate for further investigation.

Ongoing research is focused on refining the structure of 2-[4-(3-Chloropyridinil)piperazinil]-4(pipenil)pyrimidine to maximize its therapeutic potential while minimizing side effects. Techniques such as structure-based drug design and high-throughput screening are being employed to identify analogs with improved efficacy and safety profiles. These efforts are supported by advances in synthetic chemistry that allow for rapid assembly of complex molecules with high precision. As a result, researchers are optimistic about the future prospects of this compound in addressing unmet medical needs.

The broader significance of 2-[4-(3-Chloropyridinil)piperazinil]-4(pipenil)pyrimidine lies in its representation of the innovative approaches being pursued in drug discovery today. By integrating multiple pharmacophoric elements into a single molecular framework, this compound exemplifies how structural complexity can be leveraged to achieve desired biological outcomes. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address the complexities of human health.